Cas no 61425-27-2 (Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate)

Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate structure
61425-27-2 structure
Product Name:Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate
CAS No:61425-27-2
MF:C11H15NO3
MW:209.241703271866
MDL:MFCD00672531
CID:90104
PubChem ID:24878162
Update Time:2025-09-22

Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • (R)-Benzyl (1-hydroxypropan-2-yl)carbamate
    • N-BENZYLOXYCARBONY
    • L-D-ALANINOLN-CBZ-D-ALANINOL
    • N-Z-D-ALANINOL
    • (R)-(+)-2-(Z-AMINO)-1-PROPANOL
    • CBZ-D-ALANINOL
    • N-Benzyloxycarbonyl-D-alaninol
    • (R)-2-Cbz-aminopropanol
    • Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate
    • Z-D-Alaninol
    • benzyl [(1R)-2-hydroxy-1-methylethyl]carbamate
    • Z-D-Ala-ol
    • benzyl (R)-(1-hydroxypropan-2-yl)carbamate
    • benzyl N-[(2R)-1-hydroxypropan-2-yl]carbamate
    • N-((1R)-2-hydroxy-isopropyl)(phenylmethoxy)carboxamide
    • (R)-2-Benzyloxycarbonylaminopropanol
    • N-Benzyl-Oxycarbonyl-D-Alaninol
    • EN300-6247352
    • SCHEMBL398460
    • CHEMBL2259793
    • benzyl[(1R)-2-hydroxy-1-methylethyl]carbamate
    • 61425-27-2
    • AKOS010367423
    • AM1101
    • CS-W015161
    • AS-43331
    • A833217
    • Carbamic acid, [(1R)-2-hydroxy-1-methylethyl]-, phenylmethyl ester
    • (R)-2-(Cbz-amino)-1-propanol
    • AFPHMHSLDRPUSM-SECBINFHSA-N
    • (R)-benzyl 1-hydroxypropan-2-ylcarbamate
    • MFCD00672531
    • Carbamic acid, N-[(1R)-2-hydroxy-1-methylethyl]-, phenylmethyl ester
    • N-Z-D-Alaninol, 98%
    • Benzyl [(2R)-1-hydroxy-2-propanyl]carbamate
    • DTXSID50426236
    • Benzyl [(2R)-1-hydroxypropan-2-yl]carbamate
    • ((r)-2-hydroxy-1-methyl-ethyl)-carbamic acid benzyl ester
    • MDL: MFCD00672531
    • Inchi: 1S/C11H15NO3/c1-9(7-13)12-11(14)15-8-10-5-3-2-4-6-10/h2-6,9,13H,7-8H2,1H3,(H,12,14)/t9-/m1/s1
    • InChI Key: AFPHMHSLDRPUSM-SECBINFHSA-N
    • SMILES: O(C(N[C@H](C)CO)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 209.10525
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Color/Form: crystal
  • Density: 1.149
  • Melting Point: 82-84°C
  • Boiling Point: 375.2℃ at 760 mmHg
  • Flash Point: 180.7°C
  • Refractive Index: 1.534
  • PSA: 58.56
  • LogP: 1.68450
  • Optical Activity: [α]20/D +5.5°, c = 2 in ethanol

Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 24/25

Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate Customs Data

  • HS CODE:29221990

Benzyl (1R)-2-Hydroxy-1-methylethylcarbamate Pricemore >>

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